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Understanding Chlorpyrifos-d10

Chlorpyrifos-d10 is a deuterated internal standard, essential for ensuring the reliability of analytical results.

Its key characteristics are summarized below.

Characteristic

Description

Chemical Role

Molecular Formula

CAS Number

Isotopic Purity

Chemical Purity
(Assay)

Primary Application

Internal Standard for Chlorpyrifos analysis [1]

CoH11CIsNOsPS (with 10 hydrogen atoms replaced by deuterium) [2]

2921-88-2 [2]

99 atom % D [1]

97% [1]

Quality control, environmental monitoring, and mass spectrometry
calibration [1]

Generalized Experimental Workflow
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Chlorpyrifos-d10 is used to correct for losses during sample preparation and matrix effects during
instrument analysis. The following diagram outlines a typical workflow for quantifying pesticide residues in

a complex matrix, such as agricultural products.

Sample Preparation
(Homogenization & Sub-sampling)

l

Extraction
(Solvent: Acetonitrile)

Clean-up
(dSPE, Freezing-out)

Click to download full resolution via product page

Here is a detailed breakdown of the key steps where Chlorpyrifos-d10 is involved:

e Add Internal Standard (Chlorpyrifos-d10): A known amount of Chlorpyrifos-d10 is added to the
sample immediately after extraction [3]. This is a critical step—adding it at the beginning corrects
for variability throughout the entire process, from sample cleanup to instrument analysis.

e Sample Preparation: The sample (e.g., plant material) is homogenized to ensure a representative
aliquot is taken [3].
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e Extraction: Pesticides are extracted from the matrix using a solvent like acetonitrile, often following a
QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach [4] [3].

e Clean-up: Co-extracted matrix components are removed to reduce interference. Techniques include
dispersive Solid-Phase Extraction (dSPE) or a freezing-out clean-up [4] [3].

¢ Instrumental Analysis: The extract is analyzed using GC-MSIMS or LC-MSIMS [3]. Chlorpyrifos-
d10 and native chlorpyrifos are measured simultaneously but distinguished by their different mass-to-
charge ratios (m/z).

o Data Processing & Quantification: The concentration of native chlorpyrifos in the sample is
calculated by comparing the response ratio (native/IS) to a calibration curve made from standards
containing the same amount of internal standard [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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